Monocrotaline N-Oxide
Monocrotaline N-Oxide
Brand Name:
Vulcanchem
CAS No.:
35337-98-5
VCID:
VC0129526
InChI:
InChI=1S/C16H23NO7/c1-9-13(18)24-11-5-7-17(22)6-4-10(12(11)17)8-23-14(19)16(3,21)15(9,2)20/h4,9,11-12,20-21H,5-8H2,1-3H3/t9-,11+,12+,15+,16-,17?/m0/s1
SMILES:
CC1C(=O)OC2CC[N+]3(C2C(=CC3)COC(=O)C(C1(C)O)(C)O)[O-]
Molecular Formula:
C₁₆H₂₃NO₇
Molecular Weight:
341.36 g/mol
Monocrotaline N-Oxide
CAS No.: 35337-98-5
Reference Standards
VCID: VC0129526
Molecular Formula: C₁₆H₂₃NO₇
Molecular Weight: 341.36 g/mol
| CAS No. | 35337-98-5 |
|---|---|
| Product Name | Monocrotaline N-Oxide |
| Molecular Formula | C₁₆H₂₃NO₇ |
| Molecular Weight | 341.36 g/mol |
| IUPAC Name | (1R,4R,5R,6R,16R)-5,6-dihydroxy-4,5,6-trimethyl-13-oxido-2,8-dioxa-13-azoniatricyclo[8.5.1.013,16]hexadec-10-ene-3,7-dione |
| Standard InChI | InChI=1S/C16H23NO7/c1-9-13(18)24-11-5-7-17(22)6-4-10(12(11)17)8-23-14(19)16(3,21)15(9,2)20/h4,9,11-12,20-21H,5-8H2,1-3H3/t9-,11+,12+,15+,16-,17?/m0/s1 |
| Standard InChIKey | LHVAZUAALQTANZ-ANYXPJNNSA-N |
| Isomeric SMILES | C[C@H]1C(=O)O[C@@H]2CC[N+]3([C@@H]2C(=CC3)COC(=O)[C@]([C@]1(C)O)(C)O)[O-] |
| SMILES | CC1C(=O)OC2CC[N+]3(C2C(=CC3)COC(=O)C(C1(C)O)(C)O)[O-] |
| Canonical SMILES | CC1C(=O)OC2CC[N+]3(C2C(=CC3)COC(=O)C(C1(C)O)(C)O)[O-] |
| Synonyms | (3R,4S,5S,13aR,13bR)-4,5,8,10,12,13,13a,13b-Octahydro-4,5-dihydroxy-3,4,5-trimethyl-2H-[1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione 11-Oxide; _x000B_(13α,14α)-14,19-Dihydro-12,13-dihydroxy-20-norcrotalanan-11,15-dione 4-Oxide; Monocrotaline O |
| PubChem Compound | 21586627 |
| Last Modified | Nov 11 2021 |
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